Cas no 477886-12-7 (2-(4-Methylphenyl)-N-[2-(phenylsulfanyl)ethyl]acetamide)

• Product Name: 2-(4-Methylphenyl)-N-[2-(phenylsulfanyl)ethyl]acetamide
• CAS No: 477886-12-7
• MF: C₁₇H₁₉NOS
• MW: 285.403863191605
• CID: 5743293
• PubChem ID: 3469989
• Update Time: 2025-05-25

2-(4-Methylphenyl)-N-[2-(phenylsulfanyl)ethyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-N-(2-phenylsulfanylethyl)acetamide
• 2L-551S
• N-(2-(phenylthio)ethyl)-2-p-tolylacetamide
• AKOS005085756
• 2-(4-Methylphenyl)-N-(2-(phenylsulfanyl)ethyl)acetamide
• 477886-12-7
• 2-(4-methylphenyl)-N-[2-(phenylsulfanyl)ethyl]acetamide
• 2-(4-Methylphenyl)-N-[2-(phenylsulfanyl)ethyl]acetamide

• Inchi： 1S/C17H19NOS/c1-14-7-9-15(10-8-14)13-17(19)18-11-12-20-16-5-3-2-4-6-16/h2-10H,11-13H2,1H3,(H,18,19)
• InChI Key： UKSKXWCWKGSQIQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCNC(CC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 285.11873540g/mol
• Monoisotopic Mass: 285.11873540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 54.4Ų

Additional information on 2-(4-Methylphenyl)-N-[2-(phenylsulfanyl)ethyl]acetamide

Introduction to 2-(4-Methylphenyl)-N-[2-(phenylsulfanyl)ethyl]acetamide (CAS No: 477886-12-7)

The compound 2-(4-Methylphenyl)-N-[2-(phenylsulfanyl)ethyl]acetamide, identified by the CAS registry number 477886-12-7, is a versatile organic molecule with significant applications in various fields of chemistry and materials science. This compound, often referred to as Acetamide derivative with phenylsulfanyl group, has garnered attention due to its unique structural properties and potential for use in advanced chemical systems.

Recent studies have highlighted the importance of this compound in the development of novel materials, particularly in the realm of self-healing polymers. Researchers have demonstrated that the incorporation of this acetamide derivative into polymer networks enhances their mechanical properties and enables self-repair mechanisms under specific conditions. This breakthrough is particularly promising for applications in aerospace, automotive industries, and electronic devices where durability and longevity are critical.

The synthesis of 2-(4-Methylphenyl)-N-[2-(phenylsulfanyl)ethyl]acetamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the preparation of intermediate compounds such as methyl phenyl ketones and subsequent acylation reactions to introduce the acetamide functionality. The presence of the phenylsulfanyl group plays a crucial role in stabilizing the molecule and imparting unique electronic properties.

In terms of chemical properties, this compound exhibits high thermal stability, making it suitable for applications under elevated temperature conditions. Additionally, its solubility in common organic solvents facilitates its use in various chemical processes, including polymerization and cross-linking reactions. Recent advancements in green chemistry have also explored the use of this compound as a biodegradable additive in eco-friendly materials.

The structural uniqueness of CAS No 477886-12-7 lies in its combination of aromatic rings and sulfur-containing functional groups, which contribute to its distinctive electronic and optical properties. These attributes make it a valuable candidate for research in optoelectronic devices, where tailored molecular architectures are essential for achieving desired performance metrics.

Furthermore, studies have shown that this compound can act as a precursor for the synthesis of more complex molecules with advanced functionalities. For instance, its use as an intermediate in the preparation of bioactive compounds has opened new avenues in drug discovery and development.

In conclusion, 2-(4-Methylphenyl)-N-[2-(phenylsulfanyl)ethyl]acetamide (CAS No 477886-12-7) represents a significant advancement in organic chemistry, offering diverse opportunities across multiple disciplines. Its unique properties and potential applications underscore its importance as a key molecule in contemporary chemical research.